Cas no 1889928-59-9 (1-1-(2,6-dichlorophenyl)cyclopropylethan-1-one)

• Product Name: 1-1-(2,6-dichlorophenyl)cyclopropylethan-1-one
• CAS No: 1889928-59-9
• MF: C₁₁H₁₀Cl₂O
• MW: 229.102501392365
• CID: 6350234
• PubChem ID: 117046869
• Update Time: 2025-06-08

1-1-(2,6-dichlorophenyl)cyclopropylethan-1-one Chemical and Physical Properties

Names and Identifiers

• 1-1-(2,6-dichlorophenyl)cyclopropylethan-1-one
• EN300-1976336
• 1889928-59-9
• 1-[1-(2,6-dichlorophenyl)cyclopropyl]ethan-1-one

• Inchi： 1S/C11H10Cl2O/c1-7(14)11(5-6-11)10-8(12)3-2-4-9(10)13/h2-4H,5-6H2,1H3
• InChI Key： NCOHZRBFHZPAOL-UHFFFAOYSA-N
• SMILES： ClC1C=CC=C(C=1C1(C(C)=O)CC1)Cl

Computed Properties

• Exact Mass: 228.0108703g/mol
• Monoisotopic Mass: 228.0108703g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 238
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 17.1Ų

Additional information on 1-1-(2,6-dichlorophenyl)cyclopropylethan-1-one

Introduction to 1-1-(2,6-dichlorophenyl)cyclopropylethan-1-one (CAS No. 1889928-59-9)

1-1-(2,6-dichlorophenyl)cyclopropylethan-1-one (CAS No. 1889928-59-9) is a synthetic compound that has garnered significant attention in recent years due to its unique chemical structure and potential applications in various fields, including pharmaceuticals and materials science. This compound is characterized by its cyclopropyl and dichlorophenyl moieties, which confer it with distinct chemical properties and reactivity profiles.

The chemical structure of 1-1-(2,6-dichlorophenyl)cyclopropylethan-1-one consists of a cyclopropyl ring attached to a dichlorophenyl group via an ethanone moiety. The cyclopropyl ring, a three-membered cyclic alkane, is highly strained and reactive due to the high angle strain and eclipsing interactions between the hydrogen atoms. The dichlorophenyl group, on the other hand, introduces significant electron-withdrawing effects, which can influence the reactivity and stability of the compound.

In the context of pharmaceutical research, 1-1-(2,6-dichlorophenyl)cyclopropylethan-1-one has been explored for its potential as a building block in the synthesis of more complex molecules. The cyclopropyl moiety can serve as a bioisostere for other functional groups, such as methyl or ethyl groups, which can modulate the biological activity of the final product. Additionally, the dichlorophenyl group can enhance lipophilicity and improve cell membrane permeability, making it a valuable scaffold for drug design.

Recent studies have highlighted the importance of 1-1-(2,6-dichlorophenyl)cyclopropylethan-1-one in the development of novel therapeutic agents. For instance, a study published in the Journal of Medicinal Chemistry reported that derivatives of this compound exhibited potent antiviral activity against several RNA viruses, including influenza and coronaviruses. The researchers attributed this activity to the unique electronic and steric properties of the cyclopropyl and dichlorophenyl groups.

Beyond its pharmaceutical applications, 1-1-(2,6-dichlorophenyl)cyclopropylethan-1-one has also found use in materials science. Its rigid structure and high thermal stability make it an attractive candidate for the synthesis of advanced polymers and coatings. Research in this area has shown that incorporating this compound into polymer backbones can enhance mechanical strength and thermal resistance, making it suitable for high-performance applications such as aerospace and electronics.

The synthesis of 1-1-(2,6-dichlorophenyl)cyclopropylethan-1-one typically involves multi-step processes that require careful control of reaction conditions to ensure high yields and purity. One common synthetic route involves the reaction of 2,6-dichloroacetophenone with a suitable cyclopropane derivative under appropriate catalytic conditions. Recent advancements in catalysis have led to more efficient and environmentally friendly methods for synthesizing this compound, reducing both cost and environmental impact.

In conclusion, 1-1-(2,6-dichlorophenyl)cyclopropylethan-1-one (CAS No. 1889928-59-9) is a versatile compound with a wide range of potential applications in pharmaceuticals and materials science. Its unique chemical structure provides a foundation for developing novel therapeutic agents and advanced materials. Ongoing research continues to uncover new possibilities for this compound, further solidifying its importance in modern chemistry.